3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-cyclohexyl-3-[(furan-2-yl)methyl]urea

• IUPAC Name: 1-(3-carbazol-9-yl-2-hydroxypropyl)-3-cyclohexyl-1-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C27H31N3O3/c31-21(18-30-25-14-6-4-12-23(25)24-13-5-7-15-26(24)30)17-29(19-22-11-8-16-33-22)27(32)28-20-9-2-1-3-10-20/h4-8,11-16,20-21,31H,1-3,9-10,17-19H2,(H,28,32)
• InChI Key: PMXCPHBHZSAPHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N(CC2=CC=CO2)CC(CN3C4=CC=CC=C4C5=CC=CC=C53)O
• Molecular Formula: C27H31N3O3
• Molecular Weight: 445.6 g/mol
• CAS No.: 946258-94-2

Description

The compound “3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-cyclohexyl-3-[(furan-2-yl)methyl]urea” is a complex organic molecule. It contains a carbazole unit, which is a tricyclic structure consisting of two benzene rings fused on either side of a pyrrole ring. Carbazole derivatives are known for their wide range of applications in organic electronics and photonics due to their excellent charge transport properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The carbazole unit would contribute to the rigidity of the molecule, while the cyclohexyl and furan units could potentially introduce some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbazole unit, which is known to participate in various types of reactions. The hydroxypropyl group could potentially be involved in reactions with electrophiles, and the furan ring could undergo reactions with dienophiles in Diels-Alder type reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the carbazole unit could contribute to high thermal stability, while the hydroxypropyl group could potentially increase its solubility in certain solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Carbazole derivatives are often used in electronic devices due to their ability to transport charge. If this compound is used in a similar context, its mechanism of action would likely involve the movement of charge carriers through the carbazole unit.

Future Directions

The future research directions for this compound could involve exploring its potential applications in organic electronics and photonics, given the known properties of carbazole derivatives. Further studies could also focus on optimizing its synthesis and improving its physical and chemical properties.